Cas no 1481-93-2 (4-Chromanol)

• Product Name: 4-Chromanol
• CAS No: 1481-93-2
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00006849
• CID: 83704
• PubChem ID: 92890
• Update Time: 2025-04-18

4-Chromanol Chemical and Physical Properties

Names and Identifiers

• 4-Chromanol
• chroman-4-ol
• 3,4-Dihydro-2H-1-benzopyran-4-ol
• 4-Hydroxychroman
• Chromanol
• 2,3-Dihydro-4H-1-benzopyran-4-ol
• 2H-1-Benzopyran-4-ol, 3,4-dihydro-
• 4-Chromanol,96%
• 4-CHROMANOL 96%
• 4-CHROMANOL, 99+%
• 3,4-dihydro-2H-chromen-4-ol
• MGSHXMOLUWTMGP-UHFFFAOYSA-N
• NSC654113
• 3'-carboxy-alpha-chromanol
• HMS1664N08
• STL553702
• 6151AJ
• NE44256
• 2H-1-Benzopyran-4

• MDL： MFCD00006849
• Inchi： 1S/C9H10O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-4,8,10H,5-6H2
• InChI Key： MGSHXMOLUWTMGP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC1)O
• BRN： 130800

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Color/Form: White crystals.
• Density: 0.9820 (rough estimate)
• Melting Point: 41.0 to 45.0 deg-C
• Boiling Point: 80°C/5mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.5470 (estimate)
• PSA: 29.46000
• LogP: 1.50250
• Solubility: Not determined

4-Chromanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans